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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of solid
hypofluorous acid (HOF), a potent oxidizing agent and the only isolable hypohalous acid. Due
to its inherent instability and explosive nature, the characterization of its solid-state structure
represents a significant scientific achievement. This document summarizes the key
crystallographic data, details the experimental approach for its synthesis and analysis, and
provides a visual representation of its unique structural features.

Executive Summary

Solid hypofluorous acid has been characterized by single-crystal X-ray crystallography,
revealing a bent molecular geometry. The molecules are arranged in chains within the crystal
lattice, a structure stabilized by intermolecular hydrogen bonds. This guide presents the
available quantitative data on its molecular dimensions and provides a detailed, albeit
reconstructed, experimental protocol for its study, based on the original research.

Crystallographic Data

The crystal structure of solid hypofluorous acid was first determined by W. Poll, G. Pawelke,
D. Mootz, and E. H. Appelman. The key quantitative data from their X-ray diffraction study are
summarized below.

Molecular Geometry
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The analysis of the diffraction data provided precise measurements of the bond lengths and the
angle within the HOF molecule in the solid state.[1]

Parameter Value

O-F Bond Length 144.2 pm[1]
O-H Bond Length 96.4 pm[1]
H-O-F Bond Angle 101°[1]

Crystal Packing and Hydrogen Bonding

In the solid phase, hypofluorous acid molecules are not isolated but are linked together to
form chains. This supramolecular assembly is a result of O—H---O hydrogen bonds between
adjacent molecules.[1] This structural motif is crucial for the stability of the crystal lattice.

Experimental Protocols

The isolation and crystallographic analysis of solid hypofluorous acid are challenging due to
its high reactivity and instability at room temperature. The following protocols are based on the
successful synthesis and characterization reported in the literature.

Synthesis of Solid Hypofluorous Acid

The preparation of pure, solid hypofluorous acid for crystallographic analysis involves the
low-temperature reaction of fluorine gas with ice.[1]

Materials:

e Fluorine gas (F2)

 Distilled water (for ice preparation)

 Liquid nitrogen or a cryostat capable of reaching -40 °C
Procedure:

» Athin layer of ice is formed on a cold surface maintained at -40 °C.
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A stream of fluorine gas is passed over the surface of the ice.
The reaction, F2 + H20 — HOF + HF, occurs.

The gaseous hypofluorous acid (HOF) product is rapidly collected and condensed on a
separate cold surface, away from the ice, to prevent further reactions.

The condensed HOF is then carefully crystallized for X-ray diffraction analysis.

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure requires growing a suitable single crystal and
analyzing it using X-ray diffraction at low temperatures to prevent decompaosition.

Instrumentation:

» Single-crystal X-ray diffractometer equipped with a low-temperature device (e.g., a
cryostream).

e Mo Ka radiation is typically used.
Procedure:

A small, well-formed single crystal of HOF is selected and mounted on the goniometer head
of the diffractometer, all under cryogenic conditions.

The crystal is cooled to a stable low temperature (e.g., near liquid nitrogen temperature) to
minimize thermal vibrations and prevent decomposition.

A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam.

The collected diffraction intensities are processed, and the crystal structure is solved using
direct methods or Patterson methods.

The structural model is then refined to obtain the final atomic coordinates, bond lengths, and
bond angles.

Structural Visualization
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The chain-like arrangement of hypofluorous acid molecules in the solid state, connected by
hydrogen bonds, is a key feature of its crystal structure. The following diagram illustrates this
structural motif.
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Caption: Hydrogen-bonded chain of hypofluorous acid molecules in the solid state.

Conclusion

The crystal structure of solid hypofluorous acid reveals a simple yet elegant arrangement of
molecules into hydrogen-bonded chains. The quantitative data obtained from X-ray
crystallography provides fundamental insights into the nature of this highly reactive and unique
compound. The experimental protocols, while challenging, demonstrate the feasibility of
studying such unstable species and pave the way for further investigations into its solid-state
chemistry and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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